N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine

• IUPAC Name: N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine
• InChI: InChI=1S/C13H22N2O/c1-11-9-12(14-16-11)10-15(2)13-7-5-3-4-6-8-13/h9,13H,3-8,10H2,1-2H3
• InChI Key: PUMVFADRNWMSKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN(C)C2CCCCCC2
• Molecular Formula: C13H22N2O
• Molecular Weight: 222.33 g/mol

Description

N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of cycloheptamines and has been shown to possess a range of biological activities.

Mechanism of Action

The exact mechanism of action of N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine is not fully understood. However, it has been suggested that it acts as a selective norepinephrine reuptake inhibitor (SNRI) and modulates the activity of certain neurotransmitters in the brain, including norepinephrine, serotonin, and dopamine.
Biochemical and Physiological Effects:
N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of norepinephrine, serotonin, and dopamine in the brain, which are neurotransmitters that play a role in regulating mood, pain, and anxiety. It has also been shown to reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine is its selectivity for norepinephrine reuptake inhibition, which makes it a potential candidate for the treatment of various disorders. However, its limitations include its potential for abuse and addiction, as well as its side effects, which include nausea, dizziness, and insomnia.

Future Directions

There are several future directions for the research on N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine. One potential direction is to investigate its potential use in the treatment of substance abuse disorders, particularly opioid addiction. Another direction is to explore its potential use in the treatment of neuropathic pain and anxiety disorders. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or safety concerns.

Synthesis Methods

The synthesis of N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine involves the reaction of 5-methyl-1,2-oxazole-3-carboxylic acid with N-methylcyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with hydrogen gas in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cycloheptanamine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess analgesic, anti-inflammatory, and antidepressant properties. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety disorders, and substance abuse disorders.